Cas no 1448028-20-3 (N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-ethoxynaphthalene-1-carboxamide)

• Product Name: N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-ethoxynaphthalene-1-carboxamide
• CAS No: 1448028-20-3
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 6016788
• PubChem ID: 71808606
• Update Time: 2025-05-21

N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-ethoxynaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-ethoxynaphthalene-1-carboxamide
• N-[(5-CYCLOPROPYL-1-METHYLPYRAZOL-3-YL)METHYL]-2-ETHOXYNAPHTHALENE-1-CARBOXAMIDE
• F6440-4010
• 1448028-20-3
• AKOS024563434
• N-[(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl]-2-ethoxynaphthalene-1-carboxamide
• N-((5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl)-2-ethoxy-1-naphthamide

• Inchi： 1S/C21H23N3O2/c1-3-26-19-11-10-14-6-4-5-7-17(14)20(19)21(25)22-13-16-12-18(15-8-9-15)24(2)23-16/h4-7,10-12,15H,3,8-9,13H2,1-2H3,(H,22,25)
• InChI Key： RZICDJRSPSGVQV-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C=CC=CC=2C=1C(NCC1C=C(C2CC2)N(C)N=1)=O

Computed Properties

• Exact Mass: 349.17902698g/mol
• Monoisotopic Mass: 349.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.2Ų

Additional information on N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-ethoxynaphthalene-1-carboxamide

N-(5-Cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-Ethoxynaphthalene-1-carboxamide: A Comprehensive Overview

The compound with CAS No 1448028-20-3, known as N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-ethoxynaphthalene-1-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a naphthalene ring system substituted with an ethoxy group at the 2-position and a carboxamide group at the 1-position. The pyrazole ring moiety, further substituted with a cyclopropyl group and a methyl group, adds complexity and functional diversity to the molecule.

Recent studies have highlighted the potential of this compound in various applications, particularly in the development of novel pharmaceutical agents. The naphthalene core is known for its aromatic stability and ability to participate in π–π interactions, which are crucial for molecular recognition in biological systems. The ethoxy substituent enhances solubility and bioavailability, making it a favorable feature for drug design. Moreover, the carboxamide group introduces hydrogen bonding capabilities, which can be exploited for targeting specific proteins or enzymes.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the pyrazole ring through cyclization reactions and the subsequent functionalization with the cyclopropyl and methyl groups. The introduction of the naphthalene moiety is achieved through coupling reactions, often facilitated by palladium catalysts. Recent advancements in catalytic methods have significantly improved the yield and purity of this compound, making it more accessible for research purposes.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an inhibitor of kinases involved in cancer progression. The cyclopropyl group, known for its strained ring system, contributes to the molecule's ability to adopt specific conformations that are critical for binding to target proteins. Additionally, computational modeling has revealed that the compound's structure allows for favorable interactions with key residues in enzyme active sites.

Beyond pharmaceutical applications, this compound has also been explored for its role in materials science. Its rigid structure and conjugated π-system make it a candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Recent research has focused on optimizing its electronic properties through subtle modifications to the substituents on both the naphthalene and pyrazole rings.

In conclusion, N-(5-cyclopropyl-1-methyl-1H-pyrazol-3-yl)methyl-2-ethoxynaphthalene-1-carboxamide represents a versatile platform for exploring new chemical entities with diverse applications. Its unique combination of structural features positions it as a valuable tool in both medicinal chemistry and materials science. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in advancing scientific innovation.